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Compound of Interest

Compound Name: 3,5-Dibromotyrosine

Cat. No.: B3032813

As scientists and researchers, our commitment to discovery is paralleled by our responsibility
to ensure safety and environmental stewardship. The proper management of chemical waste is
not merely a regulatory hurdle; it is a fundamental aspect of sound scientific practice. This
guide provides a detailed, procedural framework for the safe disposal of 3,5-Dibromotyrosine,
a halogenated amino acid derivative used in various biochemical and pharmaceutical research
applications.[1] By understanding the chemical nature of this compound and the principles
behind waste management protocols, we can ensure the protection of ourselves, our
colleagues, and the environment.

Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazards is
essential. The Safety Data Sheet (SDS) is the primary source for this information.

3,5-Dibromotyrosine is classified as a hazardous substance.[2] The primary risks associated
with it are:

Acute Toxicity: Harmful if swallowed or inhaled.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[2][3]
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Causality: The presence of two bromine atoms on the tyrosine ring makes this an
organohalogen compound. Halogenated organic compounds are of particular concern in waste
management because their improper disposal, especially via incineration at incorrect
temperatures, can lead to the formation of toxic and persistent environmental pollutants such
as dioxins and furans. Therefore, they must be segregated and treated via specific high-
temperature incineration protocols.[4]

_ | and Di | Profil

Parameter Description Source
CAS Number 300-38-9 [21[3]
Chemical Formula CoHoBr2NOs [3]

Acute toxicity (Oral,
Inhalation), Skin Irritation,

GHS Hazard Class _ o [2]
Serious Eye Irritation,

Respiratory Tract Irritation.

Primary Waste Class Hazardous Chemical Waste [5]1[6]

Waste Sub-Category Halogenated Organic Waste [4107]

Core Principles of Chemical Waste Management

The disposal of 3,5-Dibromotyrosine is governed by regulations from agencies like the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[5][6] The following principles are universal and form the basis of the subsequent
protocol.

e Segregation is Paramount: The single most critical step is the strict segregation of
halogenated organic waste from all other waste streams (non-halogenated, aqueous, solid,
etc.).[4][8][9][10] Mixing waste streams leads to unnecessarily large volumes of hazardous
material requiring specialized, costly disposal and violates regulatory standards.[9]

¢ Never Use the Sewer or General Trash: It is strictly forbidden to dispose of 3,5-
Dibromotyrosine, or solutions containing it, down the sink or in the regular trash.[11][12]
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This practice can lead to the contamination of waterways and non-compliance with federal
and local regulations.[12]

o Containment and Labeling: All waste must be stored in appropriate, sealed containers that
are clearly and correctly labeled from the moment the first drop of waste is added.[7][8][13]
This ensures safety and proper handling by waste management personnel.

Procedural Guide: Step-by-Step Disposal

This protocol provides a self-validating system for the compliant disposal of 3,5-
Dibromotyrosine in both solid and solution forms.

Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE to
mitigate the risks identified in Section 1.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Always check the glove
manufacturer's specifications for compatibility.[7]

o Body Protection: A standard laboratory coat.

Waste Collection & Segregation Protocol

A. For Solid 3,5-Dibromotyrosine Waste:

Select Container: Obtain a designated hazardous waste container suitable for solids. This
should be a sealable, sturdy container (e.g., a screw-cap wide-mouth jar).

o Labeling: Immediately affix a "Hazardous Waste" tag to the container.

» Transfer: Carefully transfer the solid waste into the container, minimizing the creation of dust.

e Segregation: This container must be used only for halogenated solid waste. Do not mix with
other non-halogenated chemical solids.

B. For 3,5-Dibromotyrosine in Solution:
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« |dentify Solvent Type: Determine if the solvent is halogenated (e.g., Dichloromethane,
Chloroform) or non-halogenated (e.g., Acetone, Ethanol, Hexane).

e Select Container:

o If the solvent is halogenated, collect the waste in a container specifically designated for
"Halogenated Organic Liquids."[4][8]

o If the solvent is non-halogenated but contains 3,5-Dibromotyrosine, the entire mixture is
now considered halogenated waste. It must be collected in the "Halogenated Organic
Liquids" waste container. This is a critical point; the presence of the halogenated solute
dictates the waste stream.[9]

o Labeling: Affix a "Hazardous Waste" tag before adding any waste.

o Transfer: Use a funnel to carefully pour the waste solution into the container to avoid spills.
The process should be performed inside a certified chemical fume hood.[7][10]

o Seal: Keep the waste container tightly closed except when actively adding waste.[8]

Labeling and Storage in the Satellite Accumulation Area
(SAA)

Proper labeling is a legal requirement and essential for safety.

o Complete the Waste Tag: Fill out the hazardous waste tag completely. The information
required typically includes:

o The words "Hazardous Waste".[7]

o The full, unabbreviated names of all chemical constituents (e.g., "3,5-Dibromotyrosine,”
"Methylene Chloride™).[8]

o The approximate percentage or concentration of each component.
o The relevant hazard characteristics (e.g., Toxic).[7]

o The name of the principal investigator and the laboratory location.
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o Storage Location: Store the sealed and labeled waste container in your laboratory's
designated Satellite Accumulation Area (SAA).[7][13]

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks.

Arranging for Final Disposal

o Monitor Fill Level: Do not overfill waste containers. A common practice is to fill to no more
than 80-90% capacity.

» Request Pickup: Once the container is full or waste is no longer being generated, contact
your institution's Environmental Health and Safety (EHS) department to request a waste
pickup.[13]

o Documentation: Follow your institution's procedures for documenting the waste transfer.

Disposal Workflow for 3,5-Dibromotyrosine
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3,5-Dibromotyrosine Wast@

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is waste solid or in solution?

Step 2a: Collect in Step 2b: Collect in
'Solid Halogenated Waste' Container 'Liquid Halogenated Waste' Container

Step 3: Label Container Correctly
'Hazardous Waste' + Full Chemical Names

Step 4: Store in SAA
(Secondary Containment, Closed Lid)

Step 5: Request Pickup from EHS

Compliant & Safe Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of 3,5-Dibromotyrosine
waste.
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Prohibited Disposal Practices

To ensure a complete understanding, this section explicitly lists actions that must be avoided.
e DO NOT pour 3,5-Dibromotyrosine waste down the drain.[11][13]
e DO NOT dispose of it in the regular trash, biohazard bags, or sharps containers.[11]

e DO NOT evaporate solutions containing 3,5-Dibromotyrosine in the chemical fume hood as
a means of disposal.

» DO NOT mix halogenated waste with non-halogenated waste streams.[4][8][9]

e DO NOT leave a waste container open, unlabeled, or in an undesignated area like a hallway.
[14]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Secure the area to prevent others from entering.

Assess the Spill: For a minor spill that you are trained and equipped to handle:
o Use a spill kit with absorbent material to contain and clean up the spill.

o Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed bag or
container, label it as hazardous waste, and dispose of it through EHS.[7]

Major Spills: For large, unmanageable spills, or if you feel unsafe:
o Evacuate the immediate area.

o Contact your institution's emergency response line (e.g., EHS or campus safety)
immediately.[7]
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By adhering to this comprehensive guide, you contribute to a culture of safety and
responsibility, ensuring that our pursuit of scientific advancement does not come at the cost of
environmental health.

References
e Regulating Lab Waste Disposal in the United St

e NIH Waste Disposal Guide 2022 - Chemical Waste.

e NIH Waste Disposal Guide 2022.

¢ NIH Chemical Safety Guide 2015. Montgomery College.

e The NIH Drain Discharge Guide.

e NIH Waste Disposal Guide.

o Safety Data Sheet - 3,5-Dibromotyrosine. MedchemExpress.com.

e Management of Hazardous Wastes containing Halogen

e Proper Disposal of Hazardous Laboratory Waste Regulations in the United St
e D-3,5-Dibromotyrosine. Chem-Impex.

e MSDS of 3,5-dibromo-L-tyrosine.

e Hazardous Waste Segreg

e Halogenated Organic Liquids - Standard Oper

o Laboratory Waste Management Guidelines. Old Dominion University.

+ Halogenated Solvents in Laboratories.

e Regulations for Hazardous Waste Generated at Academic Labor

¢ Organic Solvents. Cornell EHS.

e Guidance For Hazard Determination.

» Navigating the Safe Handling of Halogenated Aromatic Compounds: A Guide for Labor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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